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For Researchers, Scientists, and Drug Development Professionals

Introduction
MJ04 is a potent and highly selective inhibitor of Janus Kinase 3 (JAK3), a critical enzyme in

the JAK-STAT signaling pathway.[1][2][3] This pathway is integral to cytokine signaling, playing

a key role in immunity, cell proliferation, differentiation, and apoptosis.[2] Dysregulation of the

JAK-STAT pathway is implicated in various diseases, including autoimmune disorders and

cancer. MJ04's high selectivity for JAK3 over other JAK isoforms suggests its potential as a

therapeutic agent with a favorable safety profile by minimizing off-target effects.[2][4] These

application notes provide detailed protocols for the preparation of MJ04 stock solutions and

summarize its key characteristics to facilitate its use in research and drug development.

Chemical and Physical Properties
A summary of the key chemical and physical properties of MJ04 is provided in the table below.

This information is essential for accurate stock solution preparation and experimental design.
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Property Value Reference

CAS Number 2099014-23-8 [1][3][5]

Molecular Formula C₂₀H₁₆FN₅

Molecular Weight 345.38 g/mol

Appearance Solid Powder [3]

Data Presentation: Inhibitory Activity of MJ04
MJ04 demonstrates high potency and selectivity for JAK3. The following table summarizes the

half-maximal inhibitory concentration (IC₅₀) values of MJ04 against various kinases,

highlighting its selectivity profile.

Kinase Target IC₅₀ (nM) ATP Concentration Reference

JAK3 2.03 2.5 µM (Km) [2][3][4]

JAK3 28.48 1 mM [4]

JAK1 192.64 [5]

JAK2 255.88 [5]

GSK-3β 1843 [5]

EGFR 3267 [5]

PI3Kγ 3667 [5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM MJ04 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of MJ04 in dimethyl sulfoxide

(DMSO). It is crucial to use high-purity reagents and sterile techniques to ensure the quality

and stability of the stock solution.

Materials:
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MJ04 powder (CAS: 2099014-23-8)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Calculate the required mass of MJ04:

To prepare 1 mL of a 10 mM stock solution, the required mass of MJ04 is calculated as

follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 345.38 g/mol = 3.4538 mg

Weighing MJ04:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out approximately 3.45 mg of MJ04 powder into the tared tube. Record

the exact weight.

Dissolving MJ04 in DMSO:

Based on the actual weight of MJ04, calculate the precise volume of DMSO required to

achieve a 10 mM concentration.

Volume (mL) = [Mass (mg) / 345.38 ( g/mol )] / 10 (mmol/L)

Using a calibrated pipette with a sterile filter tip, add the calculated volume of anhydrous

DMSO to the microcentrifuge tube containing the MJ04 powder.
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Ensuring Complete Dissolution:

Cap the tube securely and vortex the solution at room temperature for 1-2 minutes until

the MJ04 powder is completely dissolved. Visually inspect the solution to ensure there are

no visible particles. If necessary, gentle warming in a 37°C water bath for a few minutes

can aid dissolution.

Aliquoting and Storage:

Once fully dissolved, aliquot the 10 mM MJ04 stock solution into smaller, single-use

volumes in sterile cryovials to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C for long-term storage. When stored at -80°C, the

solution is stable for up to 6 months. For storage at -20°C, it is recommended to use within

1 month.

Protocol 2: Preparation of Working Solutions for In Vitro
Assays
This protocol outlines the dilution of the 10 mM MJ04 DMSO stock solution to prepare working

solutions for cell-based assays.

Materials:

10 mM MJ04 stock solution in DMSO

Sterile cell culture medium or phosphate-buffered saline (PBS)

Sterile microcentrifuge tubes

Pipettes and sterile filter tips

Procedure:

Thawing the Stock Solution:

Thaw a single aliquot of the 10 mM MJ04 stock solution at room temperature.
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Serial Dilution:

Perform serial dilutions of the 10 mM stock solution in sterile cell culture medium or PBS

to achieve the desired final concentrations for your experiment.

Important: To avoid precipitation of the compound, it is recommended to perform dilutions

in a stepwise manner.

Ensure that the final concentration of DMSO in the cell culture medium is kept low,

typically below 0.5%, to minimize solvent-induced toxicity. A vehicle control (medium with

the same final concentration of DMSO) should be included in all experiments.
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MJ04 Experimental Workflow

Stock Solution Preparation
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Click to download full resolution via product page

Caption: Experimental workflow for preparing and using MJ04.

MJ04 Inhibition of the JAK3-STAT Signaling Pathway
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Caption: MJ04 inhibits the JAK3-STAT signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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